![molecular formula C10H9NS B1391893 2-Methyl-4-(3-thienyl)pyridine CAS No. 1187163-37-6](/img/structure/B1391893.png)
2-Methyl-4-(3-thienyl)pyridine
Overview
Description
2-Methyl-4-(3-thienyl)pyridine is a chemical compound with the molecular formula C10H9NS . It has a molecular weight of 175.25 . The compound is used in various applications due to its unique properties .
Synthesis Analysis
The synthesis of substituted pyridines, such as 2-Methyl-4-(3-thienyl)pyridine, involves the remodeling of (Aza)indole/Benzofuran skeletons . This process involves a ring cleavage methodology reaction for the synthesis of 2-alkyl/aryl 3-electron-withdrawing groups (esters, sulfones, and phosphonates) 5-aminoaryl/phenol pyridines .Molecular Structure Analysis
The InChI code for 2-Methyl-4-(3-thienyl)pyridine is 1S/C10H9NS/c1-8-6-9 (2-4-11-8)10-3-5-12-7-10/h2-7H,1H3 . This code provides a standard way to encode the molecular structure using text.Scientific Research Applications
Analgesic and Anti-inflammatory Activities
Compounds with structures similar to thiazoles, which are closely related to thiophene-containing compounds like 2-Methyl-4-(3-thienyl)pyridine , have been shown to possess significant analgesic and anti-inflammatory activities .
Synthesis of Pyridine Derivatives
Pyridine derivatives, which include the pyridine moiety present in 2-Methyl-4-(3-thienyl)pyridine , are synthesized through various methods, including nucleophilic attacks and condensation reactions that could potentially be applied to synthesize derivatives of your compound of interest .
Methodology in Organic Synthesis
The synthetic methodology involving thiophene derivatives includes reactions with anions derived from pyridine compounds. This suggests potential synthetic routes for 2-Methyl-4-(3-thienyl)pyridine and its analogs .
Anti-inflammatory Agents Development
Research developments in pyrimidines, which share a heterocyclic aromatic structure with pyridines, indicate potential guidelines for developing new analogs with enhanced anti-inflammatory activities. This could be extrapolated to the development of 2-Methyl-4-(3-thienyl)pyridine derivatives .
Analeptic Activity
Triazolopyridines, which are structurally related to pyridines, have been reported to possess analeptic activity. This suggests a possible application for 2-Methyl-4-(3-thienyl)pyridine in analeptic drugs .
Synthons for Preparation of Heterocyclic Compounds
Thiophene derivatives are used as synthons for preparing various heterocyclic compounds, including pyrimidines and pyridines. This indicates a research application for 2-Methyl-4-(3-thienyl)pyridine as a synthon in heterocyclic synthesis .
Future Directions
Mechanism of Action
Target of Action
Thiophene-based analogs, which include 2-methyl-4-(3-thienyl)pyridine, have been studied extensively for their potential biological activities . They have been found to exhibit a variety of pharmacological properties such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties .
Mode of Action
It’s known that thiophene derivatives can interact with various biological targets, leading to changes in cellular processes . For example, some thiophene derivatives are known to act as voltage-gated sodium channel blockers .
properties
IUPAC Name |
2-methyl-4-thiophen-3-ylpyridine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9NS/c1-8-6-9(2-4-11-8)10-3-5-12-7-10/h2-7H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AAGUFRGVBBFNRD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC=CC(=C1)C2=CSC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9NS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
175.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Methyl-4-(3-thienyl)pyridine |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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